Cas no 2228134-03-8 (2,2-difluoro-3-4-(propan-2-yl)cyclohexylpropanoic acid)

• Product Name: 2,2-difluoro-3-4-(propan-2-yl)cyclohexylpropanoic acid
• CAS No: 2228134-03-8
• MF: C₁₂H₂₀F₂O₂
• MW: 234.282811164856
• CID: 5780632
• PubChem ID: 165721905
• Update Time: 2023-11-25

2,2-difluoro-3-4-(propan-2-yl)cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228134-03-8
• 2,2-difluoro-3-[4-(propan-2-yl)cyclohexyl]propanoic acid
• EN300-1952967
• 2,2-difluoro-3-4-(propan-2-yl)cyclohexylpropanoic acid

• Inchi： 1S/C12H20F2O2/c1-8(2)10-5-3-9(4-6-10)7-12(13,14)11(15)16/h8-10H,3-7H2,1-2H3,(H,15,16)
• InChI Key： HEYZHZVQTNMPRH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1CCC(C(C)C)CC1)F

Computed Properties

• Exact Mass: 234.14313620g/mol
• Monoisotopic Mass: 234.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų